ethyl 4-{[(4-methoxyphenyl)methyl]amino}-6-methyl-2-oxo-1,2-dihydroquinoline-3-carboxylate

• IUPAC Name: ethyl 4-[(4-methoxyphenyl)methylamino]-6-methyl-2-oxo-1H-quinoline-3-carboxylate
• InChI: InChI=1S/C21H22N2O4/c1-4-27-21(25)18-19(22-12-14-6-8-15(26-3)9-7-14)16-11-13(2)5-10-17(16)23-20(18)24/h5-11H,4,12H2,1-3H3,(H2,22,23,24)
• InChI Key: NPJNVZLKVJBZIL-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=C(C2=C(C=CC(=C2)C)NC1=O)NCC3=CC=C(C=C3)OC
• Molecular Formula: C21H22N2O4
• Molecular Weight: 366.4 g/mol

Description

The compound “ethyl 4-{[(4-methoxyphenyl)methyl]amino}-6-methyl-2-oxo-1,2-dihydroquinoline-3-carboxylate” is a type of ester. It belongs to a group of esters of 2-oxo- and 1,2,3,4-tetrahydropyrimidine-5-carboxylic acids, which exhibit a wide spectrum of biological activities.

Synthesis Analysis

The synthesis of such compounds often involves reactions leading to the construction of heterocycles. Cyanoacetohydrazides are commonly used as precursors in these reactions. The synthesis of diverse derivatives of this compound has been investigated under optimal reaction conditions.

Molecular Structure Analysis

The molecular structure of this compound can be characterized by techniques such as mass spectra, 1HNMR, 13CNMR, and X-Ray diffraction analysis. The dihydropyrimidine ring in similar compounds adopts a screw-boat conformation.

Chemical Reactions Analysis

The chemical reactivity of this compound can be understood by studying its interactions with various reactants. Cyanoacetic acid hydrazide, a common precursor in the synthesis of such compounds, can act as an ambident nucleophile, reacting at multiple sites.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound can be determined using various analytical techniques. For example, the melting point of a similar compound was found to be between 109–111°C.

Scientific Research Applications

Neuroprotective and Anti-neuroinflammatory Agents

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Antiviral Agents

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Antibacterial Agents

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Anticancer Agents

Compounds synthesized using this compound have shown anticancer activities. .

Synthesis of Spiro Compounds

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Synthesis of Benzisoxazoles and Carbazole Derivatives

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Mechanism of Action

Target of Action

Related compounds have been shown to interact with various receptors and enzymes, such as monoamine oxidase . These targets play crucial roles in various biological processes, including neurotransmission and enzymatic reactions.

Biochemical Pathways

Related compounds have been shown to influence various pathways, including those involved in neuroprotection and anti-inflammatory responses . The downstream effects of these pathway alterations can include changes in cellular function and overall organismal health.

Result of Action

Related compounds have been shown to exhibit neuroprotective and anti-inflammatory properties . These effects can result in improved cellular health and function, particularly in the context of neurodegenerative diseases.

Future Directions

The future research directions could involve further exploration of the neuroprotective and anti-inflammatory properties of this compound. Additionally, the synthesis of diverse derivatives of this compound could be investigated to broaden its potential applications.